Cas no 1932529-37-7 ((3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid)

• Product Name: (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• CAS No: 1932529-37-7
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD32670731
• CID: 5182364
• Update Time: 2026-03-05

(3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) ester, (3S,4S)-
• (3S,4S)-1-Boc-4-Amino-piperidine-3-carboxylic acid

• MDL： MFCD32670731
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-5-4-8(12)7(6-13)9(14)15/h7-8H,4-6,12H2,1-3H3,(H,14,15)/t7-,8-/m0/s1
• InChI Key： GRWVAUGJTCEIBI-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](N)[C@@H](C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid

Recent Advances in the Application of (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid (CAS: 1932529-37-7) in Chemical Biology and Pharmaceutical Research

The compound (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid (CAS: 1932529-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics. Recent studies have highlighted its utility in the design of novel drug candidates targeting infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of selective cathepsin inhibitors. The researchers utilized (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid as a key intermediate to develop potent and selective inhibitors of cathepsin L, which showed promising results in preclinical models of metastatic cancer. The stereochemistry of the compound was found to be critical for maintaining high binding affinity and selectivity.

In the field of antiviral drug development, a recent patent application (WO2023051234) disclosed the use of this piperidine derivative in the synthesis of novel SARS-CoV-2 main protease inhibitors. The compound's rigid bicyclic structure and protected amino group make it an ideal scaffold for developing protease inhibitors with improved metabolic stability and oral bioavailability. Molecular docking studies revealed that derivatives containing this core structure exhibit strong interactions with the viral protease active site.

Further research has explored the compound's potential in central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience reported its incorporation into neuropeptide analogs designed to cross the blood-brain barrier. The tert-butoxycarbonyl (Boc) protecting group was found to enhance the lipophilicity of the resulting compounds while maintaining the necessary hydrogen bonding capacity for target engagement.

The synthetic accessibility of (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid has also been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development described an enantioselective synthesis route with reduced environmental impact, achieving >99% ee and 85% overall yield. This development is particularly significant for scaling up production for pharmaceutical applications.

Analytical characterization of this compound has benefited from recent advancements in chiral separation techniques. A 2023 Analytical Chemistry publication presented a novel HPLC method using cyclodextrin-based chiral stationary phases that can effectively separate and quantify all four stereoisomers of the aminopiperidine carboxylic acid derivatives, ensuring the quality control of pharmaceutical intermediates.

Looking forward, the unique structural features of (3S,4S)-4-amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid continue to inspire new applications in drug discovery. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, leveraging its ability to serve as a rigid linker with hydrogen bonding capabilities. The compound's versatility and well-established synthetic routes position it as a valuable tool in modern medicinal chemistry.